Cas no 1804184-16-4 (5-Iodo-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 5-Iodo-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1804184-16-4
• MF: C₇H₄ClIN₂O₂S
• MW: 342.541331291199
• CID: 4824945
• Update Time: 2025-07-22

5-Iodo-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C7H4ClIN2O2S/c8-14(12,13)7-4(9)1-2-5-6(7)11-3-10-5/h1-3H,(H,10,11)
• InChI Key： RVKXVWJMILSJQN-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1S(=O)(=O)Cl)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 2.2
• Topological Polar Surface Area: 71.2

Additional information on 5-Iodo-1H-benzimidazole-4-sulfonyl chloride

Professional Introduction to 5-Iodo-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804184-16-4)

5-Iodo-1H-benzimidazole-4-sulfonyl chloride, with the chemical formula C₇H₃ClIN₂O₂S, is a highly versatile intermediate in pharmaceutical and chemical synthesis. This compound belongs to the benzimidazole class, a heterocyclic aromatic compound known for its broad applications in medicinal chemistry. The presence of both an iodine substituent and a sulfonyl chloride group makes it a valuable building block for the development of novel bioactive molecules.

The sulfonyl chloride moiety in this compound is particularly significant, as it facilitates nucleophilic substitution reactions, enabling the formation of amides, ureas, and other functional derivatives. These derivatives are widely explored in drug discovery for their potential biological activities. For instance, sulfonylated benzimidazoles have been reported to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Iodo-1H-benzimidazole-4-sulfonyl chloride in the synthesis of targeted therapeutics. Researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The iodine atom further enhances its utility by allowing for cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a cornerstone of modern drug development.

In clinical research, derivatives of benzimidazole have shown promise in treating neurological disorders. The structural framework of benzimidazole mimics natural bioactive molecules, which has led to the discovery of compounds with neuroprotective and anti-inflammatory properties. The sulfonyl chloride group in 5-Iodo-1H-benzimidazole-4-sulfonyl chloride plays a crucial role in modulating these activities by enabling selective functionalization at key positions on the benzimidazole core.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It serves as a precursor for constructing more complex scaffolds through palladium-catalyzed reactions. For example, it can be transformed into bisulfonamides or tetrazoles, which are prevalent motifs in pharmaceuticals. These transformations are often achieved under mild conditions, highlighting the compound's synthetic elegance.

From a regulatory perspective, 5-Iodo-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804184-16-4) is classified as an intermediate chemical that requires careful handling but does not fall under restricted categories such as hazardous or controlled substances. Its stability under standard storage conditions makes it a reliable reagent for industrial-scale applications.

The demand for high-purity intermediates like this has surged with the growth of contract research organizations (CROs) and pharmaceutical companies focused on developing small-molecule drugs. Its role in fragment-based drug design has been particularly noteworthy, where it is used to screen libraries of compounds for biological activity. The ability to derivatize 5-Iodo-1H-benzimidazole-4-sulfonyl chloride into diverse structures allows researchers to rapidly explore new chemical space.

Environmental considerations are also important when working with this compound. While it does not pose significant environmental hazards under normal use conditions, proper waste disposal protocols must be followed to minimize ecological impact. This aligns with broader industry efforts to adopt green chemistry principles and reduce the environmental footprint of synthetic processes.

In summary, 5-Iodo-1H-benzimidazole-4-sulfonyl chloride represents a critical component in modern pharmaceutical research and development. Its unique structural features enable a wide range of synthetic transformations, making it indispensable for creating novel therapeutic agents. As research continues to uncover new applications for benzimidazole derivatives, this compound will remain at the forefront of medicinal chemistry innovation.